Imatinib Para-diaminomethylbenzene Impurity-d3
Imatinib Para-diaminomethylbenzene Impurity-d3
Brand Name:
Vulcanchem
CAS No.:
1246819-27-1
VCID:
VC0133236
InChI:
InChI=1S/C29H31N7O/c1-21-18-25(9-10-26(21)33-29-31-13-11-27(34-29)24-4-3-12-30-19-24)32-28(37)23-7-5-22(6-8-23)20-36-16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)/i2D3
SMILES:
CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=CN=CC=C5
Molecular Formula:
C29H31N7O
Molecular Weight:
496.633
Imatinib Para-diaminomethylbenzene Impurity-d3
CAS No.: 1246819-27-1
Reference Standards
VCID: VC0133236
Molecular Formula: C29H31N7O
Molecular Weight: 496.633
| CAS No. | 1246819-27-1 |
|---|---|
| Product Name | Imatinib Para-diaminomethylbenzene Impurity-d3 |
| Molecular Formula | C29H31N7O |
| Molecular Weight | 496.633 |
| IUPAC Name | N-[3-methyl-4-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]-4-[[4-(trideuteriomethyl)piperazin-1-yl]methyl]benzamide |
| Standard InChI | InChI=1S/C29H31N7O/c1-21-18-25(9-10-26(21)33-29-31-13-11-27(34-29)24-4-3-12-30-19-24)32-28(37)23-7-5-22(6-8-23)20-36-16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)/i2D3 |
| Standard InChIKey | XAHUGGOJOZBPPK-BMSJAHLVSA-N |
| SMILES | CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=CN=CC=C5 |
| Synonyms | 4-[(4-Methyl-1-piperazinyl)methyl]-N-[5-methyl-4-[(4-pyridinyl)-2-pyrimidinylamino]phenyl]benzamide-d3; |
| Last Modified | Aug 20 2021 |
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